Cas no 894061-21-3 (2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 894061-21-3
• MF: C₁₆H₁₆N₆OS
• MW: 340.402840614319
• CID: 5981546
• PubChem ID: 7217755
• Update Time: 2025-06-15

2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
• Ethanone, 2-[[6-(4-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-1-(1-pyrrolidinyl)-
• F2507-0477
• 2-{[6-(4-PYRIDYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-3-YL]SULFANYL}-1-(1-PYRROLIDINYL)-1-ETHANONE
• 894061-21-3
• 2-((6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone
• 2-[(6-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]-1-pyrrolidin-1-ylethanone
• AKOS005007792
• 3-[(2-oxo-2-pyrrolidin-1-ylethyl)thio]-6-pyridin-4-yl[1,2,4]triazolo[4,3-b]pyridazine
• 2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
• HMS3523A10

• Inchi： 1S/C16H16N6OS/c23-15(21-9-1-2-10-21)11-24-16-19-18-14-4-3-13(20-22(14)16)12-5-7-17-8-6-12/h3-8H,1-2,9-11H2
• InChI Key： PXCKKVSPFGRTCP-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CSC1N2C(=NN=1)C=CC(C1C=CN=CC=1)=N2

Computed Properties

• Exact Mass: 340.11063033g/mol
• Monoisotopic Mass: 340.11063033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 1.15±0.10(Predicted)

Additional information on 2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one

Recent Advances in the Study of 2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS: 894061-21-3)

The compound 2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS: 894061-21-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique triazolopyridazine core and pyrrolidinyl ethanone moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties.

Recent research has focused on the compound's role as a kinase inhibitor, with particular emphasis on its selectivity and potency against various kinase targets. In vitro studies have demonstrated that 894061-21-3 exhibits promising inhibitory activity against a range of kinases involved in cancer cell proliferation and survival pathways. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Structural-activity relationship (SAR) studies have further explored modifications to the triazolopyridazine scaffold to enhance binding affinity and selectivity. Computational modeling and X-ray crystallography have provided insights into the compound's binding mode within the ATP-binding site of target kinases, revealing key interactions that contribute to its inhibitory effects. These structural insights are invaluable for the rational design of next-generation derivatives with improved pharmacological profiles.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in other therapeutic areas. Preliminary data indicate that 894061-21-3 may also modulate inflammatory pathways, making it a candidate for the treatment of autoimmune and inflammatory diseases. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy in preclinical models.

Pharmacokinetic studies have revealed that 894061-21-3 exhibits favorable absorption and distribution properties, although its metabolic stability and clearance rates warrant further optimization. Strategies such as prodrug derivatization and formulation improvements are being explored to enhance its bioavailability and therapeutic index.

In conclusion, the compound 2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one represents a promising scaffold for the development of novel therapeutics, particularly in oncology and inflammation. Continued research efforts are expected to further elucidate its mechanism of action and expand its therapeutic potential.